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Compound of Interest

Compound Name: 5-Deoxy-D-ribose

Cat. No.: B565693

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Deoxy-D-ribose, a deoxypentose sugar, serves as a crucial building block in the synthesis of
various medicinal compounds, including antiviral and anticancer agents.[1][2] Structurally, it is a
derivative of D-ribose where the hydroxyl group at the 5-position is replaced by a hydrogen
atom. This modification significantly influences its chemical and biological properties. This
technical guide provides a comprehensive overview of the physicochemical properties of 5-
Deoxy-D-ribose, detailed experimental protocols for their determination, and a visualization of
its metabolic salvage pathway in bacteria.

Core Physicochemical Properties

The fundamental physicochemical characteristics of 5-Deoxy-D-ribose are summarized in the
table below. These properties are essential for its application in chemical synthesis and

biological studies.
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Property Value Source(s)
Molecular Formula CsH1004 [11[3]
Molecular Weight 134.13 g/mol [1]
Yellow to dark orange thick oily
Appearance ] o
matter or viscous liquid.
- ) 294.5 £ 19.0 °C (at 760
Boiling Point
mmHgQ)
Density 1.314 £ 0.06 g/cm3
N Sparingly soluble in water and
Solubility
methanol.
pKa 12.63 £0.20
Storage Temperature 2-8°C

Experimental Protocols

Accurate determination of physicochemical properties is paramount for the successful
application of 5-Deoxy-D-ribose in research and development. The following sections detail
the standard methodologies for measuring key properties.

Determination of Melting Point

The melting point of a solid is a measure of its purity. For crystalline solids, a sharp melting
range is indicative of high purity. However, 5-Deoxy-D-ribose is often described as a viscous
liquid or oily matter, which may preclude a sharp melting point determination. Should a solid
form be obtained, the following capillary method is standard.

Methodology:

o Sample Preparation: A small amount of the dried, powdered sample is packed into a capillary
tube to a height of 2-4 mm.
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to
ensure thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the last solid particle melts are recorded. This range represents the
melting point.

Determination of Solubility

Solubility is a critical parameter for drug development, influencing formulation and
bioavailability. The following protocol outlines a method for determining the solubility of a sugar
like 5-Deoxy-D-ribose in a given solvent.

Methodology:

e Solvent Preparation: A known volume of the solvent (e.g., 100 mL of water or methanol) is
placed in a flask.

o Solute Addition: A pre-weighed amount of 5-Deoxy-D-ribose is added to the solvent.

o Equilibration: The mixture is stirred or agitated at a constant temperature until saturation is
reached. This can be facilitated by gentle heating and subsequent cooling to the desired
temperature to ensure equilibrium.

e Measurement: The concentration of the dissolved solute is determined. For an unsaturated
solution, more solute is added until a saturated solution is formed (i.e., solid remains
undissolved). The total mass of the dissolved solute is then recorded. For quantitative
analysis, techniques like gravimetry (after solvent evaporation) or chromatography can be
used.

Biological Role and Metabolism

5-Deoxy-D-ribose is a byproduct of radical S-adenosylmethionine (SAM) enzymes. In some
bacteria, a specific salvage pathway exists to metabolize this compound, preventing its
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accumulation and recycling it into central metabolism.

Bacterial 5-Deoxy-D-ribose Salvage Pathway

The salvage of 5-deoxyribose in bacteria involves a three-step enzymatic process:
phosphorylation, isomerization, and aldol cleavage. This pathway converts 5-deoxy-D-ribose

into metabolites that can enter glycolysis.

5-Deoxy-D-ribose Salvage Pathway
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Bacterial salvage pathway for 5-Deoxy-D-ribose.

This metabolic route highlights the ability of certain bacteria to utilize what would otherwise be
a potentially toxic byproduct of enzymatic reactions. The enzymes responsible for this pathway
—a kinase, an isomerase, and an aldolase—are often encoded in a gene cluster.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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